Cas no 169616-13-1 (2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid)
169616-13-1 structure
Product Name:2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid
CAS No:169616-13-1
MF:C8H7NO6
MW:213.144282579422
CID:111236
PubChem ID:16217733
Update Time:2025-04-18
2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid
- 2,3-dihydro-6H-[1,4]dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid
- 3,6-dihydro-2H-[1,4]dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid
- 6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylicacid, 2,3-dihydro-
- 3-4-ETHYLENEDIOXYPYRROLE-2,5-DICARBOXYL&
- J-010568
- SCHEMBL2458344
- 3,4-Ethylenedioxypyrrole-2,5-dicarboxylic acid
- DTXSID70584524
- 169616-13-1
-
- Inchi: 1S/C8H7NO6/c10-7(11)3-5-6(15-2-1-14-5)4(9-3)8(12)13/h9H,1-2H2,(H,10,11)(H,12,13)
- InChI Key: MUKLTUYFKHGLDJ-UHFFFAOYSA-N
- SMILES: O1CCOC2=C(C(=O)O)NC(C(=O)O)=C12
Computed Properties
- Exact Mass: 213.02731
- Monoisotopic Mass: 213.02733694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 265
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.75
- Melting Point: 137-154 °C(lit.)
- Boiling Point: 545.5°C at 760 mmHg
- Flash Point: 283.7°C
- Refractive Index: 1.667
- PSA: 108.85
2,3-dihydro-6H-1,4-Dioxino[2,3-c]pyrrole-5,7-dicarboxylic acid Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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